Cas no 898448-54-9 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxybenzamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxybenzamide
• CAS No: 898448-54-9
• MF: C₂₁H₂₆FN₃O₂
• MW: 371.44844865799
• CID: 5484945
• Update Time: 2025-10-28

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-methoxybenzamide
• Benzamide, N-[2-(4-fluorophenyl)-2-(4-methyl-1-piperazinyl)ethyl]-4-methoxy-
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxybenzamide

• Inchi： 1S/C21H26FN3O2/c1-24-11-13-25(14-12-24)20(16-3-7-18(22)8-4-16)15-23-21(26)17-5-9-19(27-2)10-6-17/h3-10,20H,11-15H2,1-2H3,(H,23,26)
• InChI Key： UKIQEARXYUPBOB-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxybenzamide

N-2-(4-Fluorophenyl)-2-(4-Methylpiperazin-1-yl)Ethyl-4-Methoxybenzamide: A Comprehensive Overview

The compound with CAS No 898448-54-9, known as N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxybenzamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a benzamide core, a fluorophenyl group, and a methylpiperazine moiety. These structural elements contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The presence of the fluorophenyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability and target binding affinity. Additionally, the methylpiperazine moiety introduces rigidity and hydrogen bonding capabilities, further enhancing its pharmacokinetic profile.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have demonstrated that it exhibits potent antioxidant activity, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to modulate key signaling pathways involved in inflammation suggests its potential utility in anti-inflammatory therapies.

From a synthetic perspective, the construction of this compound involves a multi-step process that combines advanced organic synthesis techniques. The synthesis begins with the preparation of the fluorophenyl derivative, followed by the coupling reaction with the methylpiperazine group. This is then subjected to amide bond formation with the methoxybenzoyl moiety to yield the final product. The optimization of these steps has been extensively studied to ensure high yields and purity.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the identity and purity of this compound. These methods have provided valuable insights into its molecular structure and stereochemistry, which are critical for understanding its biological activity.

Recent advancements in computational chemistry have also played a pivotal role in elucidating the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that it exhibits strong binding affinity to several key proteins implicated in disease states, further underscoring its therapeutic potential.

In conclusion, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxybenzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with its promising biological activity, positions it as a valuable asset in both academic research and industrial development.